Cas no 1311315-27-1 (7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride)

• Product Name: 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride
• CAS No: 1311315-27-1
• MF: C₇H₁₁ClF₃N
• MW: 201.617151498795
• CID: 3160476
• PubChem ID: 54593825
• Update Time: 2025-10-29

7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride
• AKOS026743301
• EN300-79100
• Z1209977198
• 898-872-8
• LCC31527
• 7-(Trifluoromethyl)-2-azabicyclo(4.1.0)heptane hydrochloride
• 1311315-27-1
• CS-0261580
• 7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane;hydrochloride
• 7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptanehydrochloride
• E73404

• Inchi： 1S/C7H10F3N.ClH/c8-7(9,10)5-4-2-1-3-11-6(4)5;/h4-6,11H,1-3H2;1H
• InChI Key： PCZLFRMXTFKADK-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C2C1CCCN2)(F)F

Computed Properties

• Exact Mass: 201.0532115Da
• Monoisotopic Mass: 201.0532115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride

Introduction to 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride (CAS No. 1311315-27-1)

7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride (CAS No. 1311315-27-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines, featuring a unique structural framework that combines a seven-membered azabicycloalkane core with a trifluoromethyl substituent. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of bioactive molecules.

The trifluoromethyl group is a key pharmacophore in modern drug design due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride, this moiety likely contributes to the compound's potential as a scaffold for developing novel therapeutic agents. The bicyclic structure itself provides rigidity and spatial constraints that can be exploited to optimize interactions with biological targets, such as enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater precision. Studies suggest that the presence of the azabicyclo[4.1.0]heptane core may enhance binding affinity by introducing conformational constraints that improve receptor fit. This structural motif has been explored in various drug classes, including antiviral, anticancer, and anti-inflammatory agents.

The hydrochloride salt form of this compound not only improves its handling in synthetic protocols but also ensures consistent bioavailability when tested in vitro or in vivo. This is particularly important for drug candidates where solubility and dissolution rate are critical factors influencing their efficacy. The trifluoromethyl group's electron-withdrawing nature can also influence the compound's reactivity, making it a versatile building block for further chemical modifications.

In the realm of medicinal chemistry, 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride represents an intriguing example of how structural complexity can be leveraged to develop next-generation therapeutics. Researchers are increasingly interested in harnessing the potential of azabicycloalkanes due to their unique physicochemical properties and biological activity profiles. The trifluoromethyl substituent further enhances its appeal by providing tunable electronic and steric effects that can be fine-tuned during lead optimization.

Current research efforts are focused on exploring the synthetic pathways for derivatives of this compound that exhibit enhanced potency or selectivity against specific disease targets. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations are being employed to construct the azabicycloalkane core with high enantioselectivity. These methodologies align with the growing trend toward sustainable and efficient synthetic routes in pharmaceutical manufacturing.

The impact of fluorine-containing compounds on drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties, including increased bioavailability and resistance to metabolic degradation. The trifluoromethyl group in 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride is no exception, offering a strategic tool for medicinal chemists to refine their drug candidates.

As computational methods continue to evolve, virtual screening approaches are being used to identify potential hits based on structural features similar to known bioactive molecules. The unique scaffold of 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride makes it an attractive candidate for such high-throughput virtual screening campaigns, where large databases of compounds are rapidly evaluated for their binding potential to biological targets.

Experimental validation of computational predictions is crucial for advancing drug discovery programs. Initial studies on 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride have shown promising results in terms of stability and reactivity under various conditions, paving the way for further exploration of its biological activity. Future work may involve testing its interactions with enzymes or receptors relevant to human health and disease.

The synthesis of complex heterocyclic compounds like this one often requires multi-step strategies involving advanced organic transformations. Researchers are continually refining these methodologies to improve yield, scalability, and environmental sustainability. Green chemistry principles are being integrated into synthetic routes to minimize waste and hazardous byproducts, ensuring that pharmaceutical development remains aligned with global sustainability goals.

The versatility of 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride as a building block for drug discovery is evident from its potential applications across multiple therapeutic areas. Whether used as a scaffold for small-molecule inhibitors or a precursor for larger biopolymers, this compound exemplifies the innovative approaches being taken in modern medicinal chemistry.

In conclusion, 7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride (CAS No. 1311315-27-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and functional properties。 Its potential as a lead compound or intermediate in drug development underscores the importance of continued research into novel heterocyclic scaffolds。 With ongoing innovations in synthetic methodologies and computational modeling， this compound is poised to play a crucial role in shaping future therapeutics。